N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C19H23NO3/c1-2-22-13-14-23-18-10-6-9-17(15-18)20-19(21)12-11-16-7-4-3-5-8-16/h3-10,15H,2,11-14H2,1H3,(H,20,21)
• InChI Key: PTPWVJCOEXJUBN-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC(=C1)NC(=O)CCC2=CC=CC=C2

Description

N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide, also known as EEPPA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have interesting biochemical and physiological effects, which make it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide is not fully understood, but it is believed to involve the modulation of the GABAergic system. GABA is an inhibitory neurotransmitter in the brain, and N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to increase the activity of GABA receptors, leading to its anxiolytic and antidepressant effects. Additionally, N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to inhibit the activity of the enzyme COX-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to have a number of interesting biochemical and physiological effects. In animal models, N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been shown to reduce anxiety and depression-like behaviors, as well as decrease the production of pro-inflammatory cytokines. Additionally, N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to have analgesic effects, reducing pain in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide in lab experiments is its high purity and yield, making it a reliable compound for scientific research. Additionally, N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been shown to have interesting biochemical and physiological effects, making it a promising candidate for further investigation. However, one limitation of using N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide in lab experiments is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide. One area of interest is in the development of new drugs based on the structure of N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide, which may have improved pharmacological properties. Additionally, further investigation into the mechanism of action of N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide may lead to a better understanding of its effects on the GABAergic system and the inflammatory response. Finally, more research is needed to determine the safety and efficacy of N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide in humans, which may lead to its potential use as a therapeutic agent in the future.

Synthesis Methods

The synthesis of N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide involves the reaction of 3-bromophenylpropanoic acid with 2-ethoxyethanol and sodium hydride in the presence of a palladium catalyst. The resulting intermediate is then reacted with phenylmagnesium bromide to yield N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide. This synthesis method has been reported to have a high yield and purity, making it a reliable method for producing N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide for scientific research purposes.

Scientific Research Applications

N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience, where N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been found to have anxiolytic and antidepressant effects in animal models. Additionally, N-[3-(2-ethoxyethoxy)phenyl]-3-phenylpropanamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.